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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Tween 85 (also known as
Polysorbate 85) for the stabilization of proteins and enzymes in various formulations. While
extensive research has been conducted on other polysorbates like Tween 20 and Tween 80,
the principles and methodologies outlined here are broadly applicable to Tween 85.[1][2][3]
Researchers should consider these as a starting point and optimize the protocols for their
specific protein or enzyme of interest.

Introduction to Tween 85 in Protein Stabilization

Tween 85 is a non-ionic surfactant belonging to the polysorbate family, widely used as an
emulsifier, solubilizer, and stabilizer in pharmaceutical, cosmetic, and food industries.[4][5][6] Its
ability to protect proteins and enzymes from degradation is crucial for maintaining their
therapeutic efficacy and extending their shelf life.[6][7]

Key Properties of Tween 85:
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Property Value Reference

Polysorbate 85,

Synonyms Polyoxyethylene (20) sorbitan [5]
trioleate

CAS Number 9005-70-3 [5]
Clear yellow to amber viscous

Appearance o [5]
liquid

Saponification Value 80 - 95 mg KOH/g [5]

Solubility Soluble in water and alcohol

Mechanism of Protein and Enzyme Stabilization

Tween 85 stabilizes proteins and enzymes through several mechanisms, primarily by
preventing aggregation and denaturation at interfaces.

Preventing Surface-Induced Aggregation: Proteins tend to adsorb to interfaces (e.g., air-
water, solid-liquid), where they can unfold and aggregate. Tween 85, being surface-active,
preferentially adsorbs to these interfaces, creating a protective layer that prevents protein
adsorption and subsequent aggregation.[8]

Direct Interaction with Proteins: Tween 85 can interact with hydrophobic patches on the
surface of proteins. This interaction can shield these regions from the aqueous environment,
preventing protein-protein interactions that lead to aggregation.[9]

Increasing Thermodynamic Stability: By binding to the protein, Tween 85 can increase the
free energy of unfolding, making the native conformation more stable.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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